MAGE-2 (127-136)
Description
Melanoma-associated antigen 2; MAGE-2
Scientific Research Applications
Tumor-Specific Antigens and Immunotherapy
MAGE-type genes, including MAGE-2, are expressed in various tumors but not in normal cells, except for male germline cells. These genes encode antigens that are strictly tumor-specific and common to many tumors. Research has identified epitopes of MAGE-3, which is closely related to MAGE-2, that are presented by HLA-DR molecules to CD4+ T lymphocytes. This discovery is significant for evaluating the immune response in cancer patients and for improving the efficacy of therapeutic antitumor vaccination (Chaux et al., 1999).
Promiscuous T-Cell Epitopes
A study identified a new HLA-B*3701-restricted epitope shared by four members of the MAGE family, including MAGE-2. This epitope is recognized by CTLs specific for a peptide epitope encoded by MAGE-1, MAGE-2, MAGE-3, and MAGE-6. The CTLs were able to specifically recognize cells cotransfected with any of these MAGE genes, highlighting the potential of these epitopes in clinical cancer vaccination trials and suggesting that they might be less prone to immune escape (Tanzarella et al., 1999).
Properties
sequence |
REPVTKAEML |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Melanoma-associated antigen 2 (127-136); MAGE-2 (127-136) |
Origin of Product |
United States |
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